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Compound of Interest

Compound Name: 5-Aminotetrazole

Cat. No.: B145819

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous 5-aminotetrazole (5-AT) is a nitrogen-rich heterocyclic compound that has
garnered significant interest as a primary fuel in modern pyrotechnic formulations. Its high
nitrogen content (82.3% by weight) and positive heat of formation contribute to its energetic
nature, producing a large volume of gaseous products, primarily nitrogen, upon combustion.
This characteristic makes it an attractive, environmentally friendlier alternative to traditional
carbon-based fuels and azide-containing compounds, which can produce toxic solid residues
and hazardous gases. This document provides detailed application notes, quantitative data,
and experimental protocols for the utilization of anhydrous 5-aminotetrazole in pyrotechnic
research and development.

Physicochemical Properties

Anhydrous 5-aminotetrazole is a white crystalline solid. Its high thermal stability and relatively
low sensitivity to mechanical stimuli make it a safer alternative in many pyrotechnic
applications.

Quantitative Performance Data

The performance of anhydrous 5-aminotetrazole as a pyrotechnic fuel is highly dependent on
the oxidizer used in the composition. The following tables summarize key performance
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parameters of 5-AT in combination with common oxidizers.

Table 1: Combustion Characteristics of Anhydrous 5-Aminotetrazole with Various Oxidizers

Fuel/Oxidizer Heat of Burning Rate Predominant
Oxidizer Ratio (by Combustion (mmls at1 Gaseous
weight) (kJdlg) MPa) Products
Strontium Nitrate  36.5/63.5
o ) ~3.5 ~7.0[1] N2, COz, H20
(Sr(NOs3)2) (Stoichiometric)
Sodium
o , B ~18.0 (at2 MPa) Nz, COz2, H=0,
Perchlorate Stoichiometric Not specified 0 Hel
(NaClOa4)
Potassium -~ - N
) Not specified Not specified Not specified N2, COz, H20
Nitrate (KNO3)
Potassium 50/ 30 (+20% N N N2z, COz, H20,
Not specified Not specified
Chlorate (KCIOs)  coolant) KCI

Table 2: Sensitivity Data of Anhydrous 5-Aminotetrazole Pyrotechnic Compositions

. . Impact Sensitivity Friction Sensitivity
Fuel/Oxidizer Ratio

Oxidizer . (BAM Fallhammer, (BAM Friction
(by weight)
J) Tester, N)
Strontium Nitrate N N
36.5/63.5 > 40 (Insensitive) > 360 (Insensitive)
(Sr(NO3)2)
Potassium Chlorate 50/ 30 (+20% N -
> 40 (Insensitive) > 360 (Insensitive)
(KCIO3) coolant)

Note: Sensitivity data can vary based on particle size, morphology, and the presence of other
additives.

Experimental Protocols
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Protocol 1: Preparation of a 5-Aminotetrazole-Based
Pyrotechnic Composition

This protocol describes the preparation of a representative pyrotechnic mixture of anhydrous 5-
aminotetrazole and strontium nitrate.

Materials:

Anhydrous 5-aminotetrazole (5-AT), finely powdered

o Strontium nitrate (Sr(NOs)z2), finely powdered and dried

e Binder (e.g., Viton, 2-5% by weight)

o Solvent for binder (e.g., acetone)

 Antistatic wrist strap

» Non-sparking tools (e.g., ceramic or plastic)

e Fume hood

Drying oven

Procedure:

Ensure all personal protective equipment (safety glasses, lab coat, gloves) is worn. Work in a
fume hood and use an antistatic wrist strap.

o Accurately weigh the desired amounts of anhydrous 5-AT and strontium nitrate based on the
desired stoichiometry (e.g., 36.5% 5-AT, 63.5% Sr(NOs)2).

 In a non-sparking container, thoroughly mix the powdered 5-AT and strontium nitrate using
the diapering method or a gentle tumbling mixer until a homogenous powder is obtained.

e |f a binder is used, dissolve the binder in a minimal amount of a suitable solvent.
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» Slowly add the binder solution to the powder mixture while gently mixing to form a damp,
granular mass.

e Pass the wet mixture through a non-metallic sieve to ensure uniform granulation.

e Spread the granulated composition on a tray and dry in an oven at a temperature compatible
with the binder and solvent (typically 60-80 °C) until all solvent has evaporated.

e The dried composition can be pressed into pellets of a desired geometry and density for
further testing.

Protocol 2: Determination of Burning Rate

This protocol outlines the measurement of the linear burning rate of a pyrotechnic composition
using a strand burner.

Apparatus:

e Strand burner (pressurizable chamber with viewing ports)
o High-speed camera

e Ignition system (e.g., hot wire)

» Pressure transducer and controller

o Data acquisition system

Procedure:

e Press the pyrotechnic composition prepared in Protocol 1 into a cylindrical strand of known
length and diameter.

« Inhibit the side surfaces of the strand with a non-combustible coating (e.g., epoxy resin) to
ensure linear burning.

e Mount the strand vertically in the strand burner.

e Pressurize the chamber with an inert gas (e.g., nitrogen or argon) to the desired pressure.
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« Initiate the high-speed camera recording.
« Ignite the top surface of the strand using the ignition system.

e Record the combustion event. The burning front progression along the strand is captured by
the camera.

o Analyze the video footage to determine the time taken for the flame front to travel a known
distance.

o Calculate the burning rate (distance/time).

» Repeat the experiment at different pressures to determine the pressure exponent of the
burning rate.

Protocol 3: Determination of Impact Sensitivity (BAM
Fallhammer Method)

This protocol describes the determination of the impact sensitivity of a pyrotechnic composition
using the BAM fallhammer apparatus.

Apparatus:

o BAM fallhammer with a set of drop weights
» Steel anvils and rollers

e Sample holder

Procedure:

¢ Place a small, measured amount of the pyrotechnic powder (typically 40 mm3) onto the steel
anvil.

o Assemble the anvil, sample, and roller in the sample holder of the fallhammer.

o Select a drop weight and a drop height to deliver a specific impact energy (Energy = mass x
gravity x height).
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Release the drop weight to impact the sample.

Observe for any sign of reaction (e.g., flash, smoke, sound).

Conduct a series of trials using the "up-and-down" or Bruceton method to determine the
height at which there is a 50% probability of initiation (Hso).

The impact sensitivity is reported as the impact energy corresponding to Hso.

Protocol 4: Determination of Friction Sensitivity (BAM
Friction Tester Method)

This protocol details the measurement of friction sensitivity using the BAM friction tester.
Apparatus:

o BAM friction tester with a porcelain plate and pin

o Set of weights

Procedure:

» Place a small amount of the pyrotechnic sample onto the porcelain plate.

o Lower the porcelain pin onto the sample and apply a specific load using the weighted lever
arm.

o Activate the apparatus, which moves the porcelain plate back and forth under the pin once.
e Observe for any signs of initiation.

o Perform a series of tests with varying loads to determine the smallest load at which an
ignition occurs in at least one out of six trials.

e The friction sensitivity is reported as the load in Newtons (N).

Signaling Pathways and Logical Relationships
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The performance of anhydrous 5-aminotetrazole as a pyrotechnic fuel is governed by its
thermal decomposition and subsequent reactions with the oxidizer.

Thermal Decomposition of Anhydrous 5-Aminotetrazole

Decomposition Products

Solid Residue

wy (Melamine, Melon, etc.)

Molten 5-Aminotetrazole (1)

Melting (~205 °C

Anhydrous 5-Aminotetrazole (s)

Gaseous Products
(N2, HNs, NHs)

Click to download full resolution via product page
Caption: Thermal decomposition pathway of anhydrous 5-aminotetrazole.

Experimental Workflow

The systematic evaluation of a new pyrotechnic formulation involves a logical progression of
steps from preparation to performance characterization.
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Pyrotechnic Formulation Evaluation Workflow

Formulation & Preparation

Sensitivity Testing

Thermal Analysis (DSC/TGA) (Impact & Friction)

Performance Testing
(Burning Rate, Heat of Combustion)

Data Analysis & Characterization

Click to download full resolution via product page

Caption: A typical workflow for the evaluation of pyrotechnic formulations.

Conclusion

Anhydrous 5-aminotetrazole serves as a versatile and high-performing fuel for a new
generation of pyrotechnic compositions. Its favorable safety profile and the production of
nitrogen as a primary combustion product make it a key component in the development of
"greener” and more efficient pyrotechnics. The protocols and data presented in these
application notes provide a foundational resource for researchers and scientists in the field,
enabling further innovation and development of advanced energetic materials. It is imperative
that all handling and testing of these materials are conducted with strict adherence to safety
protocols and in appropriate laboratory settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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